(R,E)-N-(1-(3-bromophenyl)ethylidene)-2-methylpropane-2-sulfinamide

• IUPAC Name: (NE)-N-[1-(3-bromophenyl)ethylidene]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C12H16BrNOS/c1-9(14-16(15)12(2,3)4)10-6-5-7-11(13)8-10/h5-8H,1-4H3/b14-9+
• InChI Key: LJYVHAAXTPZBPB-NTEUORMPSA-N
• Canonical SMILES: CC(=NS(=O)C(C)(C)C)C1=CC(=CC=C1)Br
• Isomeric SMILES: C/C(=N\S(=O)C(C)(C)C)/C1=CC(=CC=C1)Br
• Molecular Formula: C12H16BrNOS
• Molecular Weight: 302.23 g/mol

Description

(R,E)-N-(1-(3-bromophenyl)ethylidene)-2-methylpropane-2-sulfinamide, also known as (R,E)-N-BEPMS, is a synthetic organic compound used in scientific research, drug development, and various laboratory experiments. This compound has a wide range of applications due to its unique structure and properties. It has been studied extensively in recent years, and its use in scientific research has been increasing.

Scientific Research Applications

Enantioselective Synthesis

The synthesis of enantiomerically pure α-phenylalkylamines through diastereoselective radical alkylation of sulfinimines demonstrates the utility of sulfinamide derivatives in producing enantiomerically pure compounds. This process involves the addition of alkyl radicals to ortho-X-substituted N-(benzylidene)-2-methylpropane-2-sulfinamides, showcasing the compound's relevance in synthesizing primary α-(tert-butyl)-ortho-hydroxy- and -ortho-methoxybenzylamines, and 3-isopropyl-substituted isoindolin-1-one (Fernández‐Salas et al., 2014).

Mechanistic Insights in Stereoselective Addition

The asymmetric nucleophilic 1,2-addition of sulfinyl imines with organometallic reagents provides mechanistic insights into the reaction, emphasizing the role of sulfinamides in controlling the stereoselectivity of chemical reactions (Hennum et al., 2014).

Solvent-Free Synthesis

The microwave-assisted, solvent-free synthesis of enantiomerically pure N-(tert-butylsulfinyl)imines highlights an environmentally friendly and efficient procedure for preparing sulfinyl aldimines and ketimines, demonstrating the compound's utility in sustainable chemical synthesis (Collados et al., 2012).

Chromatographic Enantioseparation

The enantioseparation of chiral sulfinamide derivatives on polysaccharide-based chiral stationary phases (CSPs) underlines the importance of sulfinamide derivatives in analytical chemistry, particularly in the separation of chiral compounds (Zeng et al., 2018).

Antimicrobial Activity

The synthesis of thio-substituted ethyl nicotinate derivatives from 3-(4-bromophenyl)-2-cyanoprop-2-enethioamide and their potential antimicrobial activity showcase the role of bromophenyl derivatives in developing new antimicrobial agents (Gad-Elkareem et al., 2011).